Cas no 2228200-31-3 (tert-butyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate
• CAS No: 2228200-31-3
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6035553
• PubChem ID: 154039893
• Update Time: 2025-05-18

tert-butyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 2-[1-(hydroxymethyl)cyclopropyl]-, 1,1-dimethylethyl ester
• tert-Butyl 2-(1-(hydroxymethyl)cyclopropyl)piperidine-1-carboxylate
• EN300-1889393
• SCHEMBL24693398
• 2228200-31-3
• tert-butyl 2-[1-(hydroxymethyl)cyclopropyl]piperidine-1-carboxylate

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(17)15-9-5-4-6-11(15)14(10-16)7-8-14/h11,16H,4-10H2,1-3H3
• InChI Key： CEYQGQNAGHMEOZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1C1(CO)CC1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 351.1±15.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on tert-butyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate

Introduction to Tert-butyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate (CAS No. 2228200-31-3)

Tert-butyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate, with the CAS number 2228200-31-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and chemical properties, making it a valuable candidate for various applications in medicinal chemistry. The presence of both a tert-butyl group and a cyclopropyl ring in its molecular structure contributes to its distinct reactivity and potential biological activity.

The tert-butyl group, characterized by its steric hindrance, plays a crucial role in modulating the compound's pharmacokinetic behavior. This group can enhance the metabolic stability of the molecule, which is a critical factor in drug design. Additionally, the cyclopropyl ring introduces a rigid framework that can influence the compound's binding affinity to biological targets. These structural features make Tert-butyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate an intriguing subject for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. The compound's unique structure suggests potential applications in the treatment of various diseases, including neurological disorders and infectious diseases. Researchers have been exploring its potential as a lead compound in drug discovery programs, leveraging its structural motifs to develop more effective and targeted treatments.

The hydroxymethyl group in the molecule's name is another key feature that contributes to its chemical diversity. This functional group can participate in hydrogen bonding interactions, which are essential for the compound's binding to biological targets. The ability to form hydrogen bonds can enhance the compound's affinity and selectivity, making it a promising candidate for drug development. Furthermore, the piperidine ring provides a basic nitrogen atom that can interact with acidic residues on target proteins, further enhancing binding interactions.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like Tert-butyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate exemplify how novel molecular architectures can lead to the identification of new therapeutic leads. Researchers have been employing computational methods and high-throughput screening techniques to explore the biological activity of this compound. These efforts have led to promising results, suggesting that it may have therapeutic potential in several disease areas.

The synthesis of Tert-butyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate involves multi-step organic reactions that require careful optimization. The introduction of the cyclopropyl ring and the piperidine moiety necessitates precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have enabled researchers to produce this compound efficiently, facilitating further exploration of its biological properties.

In conclusion, Tert-butyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate (CAS No. 2228200-31-3) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of steric hindrance from the tert-butyl group and hydrogen bonding capabilities from the hydroxymethyl group makes it an attractive candidate for drug discovery. Ongoing research efforts are aimed at elucidating its biological activity and exploring its therapeutic applications. As our understanding of complex biological systems continues to grow, compounds like this are poised to play a crucial role in the development of novel treatments for various diseases.